Cas no 36314-80-4 (N4,N4-dimethylpyrimidine-4,6-diamine)

• Product Name: N4,N4-dimethylpyrimidine-4,6-diamine
• CAS No: 36314-80-4
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• MDL: MFCD18819667
• CID: 296213
• PubChem ID: 13158536
• Update Time: 2025-06-09

N4,N4-dimethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-4,6-pyrimidinediamine
• 4,6-Pyrimidinediamine,N,N-dimethyl- (9CI)
• 6-(Dimethylamino)-4-pyrimidinamine
• Pyrimidine, 4-amino-6-dimethylamino- (6CI)
• N4,N4-dimethylpyrimidine-4,6-diamine

• MDL： MFCD18819667
• Inchi： 1S/C6H10N4/c1-10(2)6-3-5(7)8-4-9-6/h3-4H,1-2H3,(H2,7,8,9)
• InChI Key： NAEUTEMXFHEUJC-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=C(N)N=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N4,N4-dimethylpyrimidine-4,6-diamine

Comprehensive Overview of N4,N4-dimethylpyrimidine-4,6-diamine (CAS No. 36314-80-4): Properties, Applications, and Industry Insights

N4,N4-dimethylpyrimidine-4,6-diamine (CAS No. 36314-80-4) is a specialized organic compound belonging to the pyrimidine derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure, which features two methyl groups attached to the nitrogen atoms at the 4-position of the pyrimidine ring. The dimethylpyrimidine scaffold is widely recognized for its role in designing bioactive molecules, making it a critical intermediate in drug discovery and material science.

In recent years, the demand for N4,N4-dimethylpyrimidine-4,6-diamine has surged, driven by its applications in developing antiviral agents and anticancer drugs. Researchers have explored its potential in targeting enzymes like kinase inhibitors, a hot topic in precision medicine. The compound’s ability to modulate biological pathways aligns with the growing trend of personalized therapeutics, a frequently searched term in AI-driven drug development platforms. Additionally, its relevance in heterocyclic chemistry makes it a staple in academic and industrial labs focusing on structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 36314-80-4 is often synthesized via nucleophilic substitution reactions or catalytic amination. Its high purity grade (>98%) is crucial for reproducibility in experiments, a concern frequently raised in online forums discussing lab-scale synthesis challenges. The compound’s stability under ambient conditions also makes it a preferred choice for high-throughput screening (HTS), a technique dominating discussions in automated drug discovery communities.

Beyond pharmaceuticals, N4,N4-dimethylpyrimidine-4,6-diamine finds niche applications in advanced material science. Its incorporation into coordination polymers and metal-organic frameworks (MOFs) has been explored for gas storage and catalysis. This aligns with the global push toward sustainable chemistry, a trending keyword in environmental research. Notably, its derivatives are investigated for organic electronics, such as OLED emitters, addressing the demand for energy-efficient technologies.

Quality control of 36314-80-4 involves rigorous HPLC and NMR analysis, topics often queried in analytical chemistry databases. Suppliers emphasize batch-to-batch consistency, a critical factor for researchers troubleshooting reaction yields. The compound’s MSDS-compliant handling (despite non-hazardous classification) is another frequently searched topic, reflecting the industry’s focus on lab safety protocols.

In conclusion, N4,N4-dimethylpyrimidine-4,6-diamine (CAS No. 36314-80-4) exemplifies the intersection of medicinal chemistry and material innovation. Its versatility continues to inspire research across disciplines, from small-molecule therapeutics to smart materials, making it a compound of enduring scientific and commercial value.